Cas no 2640971-98-6 (2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 2640971-98-6
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 5318932
• PubChem ID: 155798886
• Update Time: 2025-10-24

2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
• AKOS040731126
• 2640971-98-6
• F6792-2252

• Inchi： 1S/C20H22N6O/c1-14-21-16-6-4-5-15(16)20(22-14)25-11-9-24(10-12-25)18-13-19(27)26-8-3-2-7-17(26)23-18/h2-3,7-8,13H,4-6,9-12H2,1H3
• InChI Key： WKEIYNSWMICWAS-UHFFFAOYSA-N
• SMILES： O=C1C=C(N=C2C=CC=CN21)N1CCN(C2C3=C(CCC3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 362.18550935g/mol
• Monoisotopic Mass: 362.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Comprehensive Analysis of 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2640971-98-6)

The compound 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one, identified by CAS No. 2640971-98-6, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical research. Its unique molecular architecture, combining a cyclopenta[d]pyrimidine core with a pyrido[1,2-a]pyrimidin-4-one moiety, has garnered attention for its potential applications in drug discovery, particularly in targeting kinase pathways and modulating cellular signaling. Researchers are increasingly exploring its role in addressing unmet medical needs, aligning with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic compounds, as evidenced by the surge in related publications and patent filings. The piperazine linker in this molecule enhances its bioavailability and binding affinity, making it a promising candidate for further optimization. Computational studies suggest that the compound's molecular docking properties may be advantageous for interacting with specific protein targets, a feature highly sought after in the development of next-generation therapeutics.

The structural complexity of 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one offers multiple sites for structure-activity relationship (SAR) studies. This adaptability is crucial in modern drug design, where researchers frequently inquire about scaffold hopping strategies and bioisosteric replacements to improve pharmacokinetic profiles. The compound's logP and polar surface area values, calculated through in silico methods, indicate favorable drug-like properties, addressing common questions about blood-brain barrier permeability and oral bioavailability in early-stage drug development.

Current research trends emphasize the importance of fragment-based drug design, where compounds like CAS No. 2640971-98-6 serve as valuable starting points. Its bicyclic system presents opportunities for creating selective inhibitors, particularly relevant to researchers investigating protein-protein interactions and allosteric modulation. The presence of both hydrogen bond acceptors and donors in its structure makes it particularly interesting for addressing queries about molecular recognition in biological systems.

From a synthetic chemistry perspective, the preparation of 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one involves sophisticated multi-step organic synthesis protocols. Recent advances in C-H activation and cross-coupling reactions have improved the efficiency of constructing such complex architectures, responding to industry demands for cost-effective synthesis of pharmaceutical intermediates. The compound's crystallinity and solubility profile are frequently discussed parameters that influence formulation strategies.

In the context of intellectual property landscape, derivatives of this scaffold have appeared in recent patent applications related to kinase inhibition and cancer therapeutics. This aligns with the increasing number of searches for novel anticancer scaffolds and targeted therapy approaches in scientific databases. The compound's potential for polypharmacology - the ability to interact with multiple targets - makes it particularly interesting in the era of network pharmacology and systems biology approaches to drug discovery.

Quality control and analytical characterization of CAS No. 2640971-98-6 require advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by analytical chemists. The compound's chromatographic behavior and mass fragmentation patterns provide valuable information for developing robust analytical methods, addressing common challenges in impurity profiling of complex heterocycles.

As the pharmaceutical industry moves toward green chemistry principles, researchers are investigating catalytic methods for synthesizing such compounds with reduced environmental impact. The atom economy of reactions leading to 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one has become a point of discussion in process chemistry circles, reflecting broader concerns about sustainable pharmaceutical manufacturing.

The future development of this compound will likely focus on its in vivo efficacy and toxicological profile, key considerations in translational research. With increasing interest in translational medicine and bench-to-bedside approaches, the scientific community continues to explore how such sophisticated molecular architectures can address current challenges in personalized medicine and theranostic applications.